1,1-Biphenyl-3,3,4,4-tetracarboxylic acid, ar,ar-bis2-(2-methyl-1-oxo-2-propenyl)oxyethyl ester
Description
“3,3’,4,4’-Biphenyltetracarboxylic acid” also known as BPDA, is a monomer used in the production of some polyimides . It has applications in various fields such as Tape automated bonding (TAB), chip on film (COF), lead lock tape, high density flexible printed circuit (FPC), stiffener for FPC, office automation equipment, flexible solar cells, speaker diaphragms (for mobile phones, plasma televisions and car audio, etc.), heavy electric machinery, office automation equipment, thermal control film for satellites, printed circuit boards, metallic substrates, sheet heating elements, heat resistance wires .
Chemical Reactions Analysis
The solvothermal reactions of [1,1′:3′,1′′-terphenyl]-3,3′′,5,5′′-tetracarboxylic acid (H4TPTA) with transition metal cations afforded five novel coordination polymers in the presence of three pyridine ligands .Physical And Chemical Properties Analysis
The physical state of “1,1’-Biphenyl-3,3’,4,4’-tetracarboxylic Acid” at 20 degrees Celsius is solid . The melting point is 299 - 301 °C .Safety and Hazards
“1,1’-Biphenyl-3,3’,4,4’-tetracarboxylic Acid” can cause skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and getting medical advice/attention if skin or eye irritation persists .
properties
CAS RN |
125086-31-9 |
|---|---|
Molecular Formula |
C21H24N4O4S |
Molecular Weight |
0 |
synonyms |
1,1-Biphenyl-3,3,4,4-tetracarboxylic acid, ar,ar-bis2-(2-methyl-1-oxo-2-propenyl)oxyethyl ester |
Origin of Product |
United States |
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